Cas no 192948-01-9 (2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester)

• Product name: 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester
• CAS No: 192948-01-9
• MF: C₁₀H₉NO₂S
• Molecular Weight: 207.24896
• MDL: MFCD18417642
• CID: 116273
• PubChem ID: 45077175

2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester Properties

Names and Identifiers

• 7-Benzothiazolecarboxylicacid, 2-methyl-, methyl ester
• 2-Methyl-7-Benzothiazolecarboxylic Acid Methyl Ester
• 7-Benzothiazolecarboxylicacid,2-methyl-,methylester(9CI)
• 2-Methyl-7-Benzothiazolecarboxylic Acid Methyl Ester(WX618233)
• SCHEMBL543966
• Methyl 2-methyl-7-benzothiazolecarboxylate
• MFCD18417642
• Methyl 2-methyl-1,3-benzothiazole-7-carboxylate
• Methyl2-methylbenzo[d]thiazole-7-carboxylate
• DTXSID201268687
• Methyl 2-methylbenzo[d]thiazole-7-carboxylate
• MJNXLPDXVUYYQG-UHFFFAOYSA-N
• CS-0037348
• W10268
• AKOS027255319
• AS-54817
• 192948-01-9
• 2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester

• MDL： MFCD18417642
• Inchi： InChI=1S/C10H9NO2S/c1-6-11-8-5-3-4-7(9(8)14-6)10(12)13-2/h3-5H,1-2H3
• InChIKey： MJNXLPDXVUYYQG-UHFFFAOYSA-N
• SMILES： CC1=NC2=CC=CC(=C2S1)C(=O)OC

Computed Properties

• 精确分子量: 207.03547
• 同位素质量: 207.035
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 3
• 重原子数量: 14
• 可旋转化学键数量: 2
• 复杂度: 234
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 67.4A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 318.9±15.0 °C at 760 mmHg
• 闪点: 146.6±20.4 °C
• PSA: 39.19
• 蒸气压: 0.0±0.7 mmHg at 25°C

2-Methyl-7-benzothiazolecarboxylic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• 储存条件：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)